Coe Alginate
Description
Coe Alginate, also known as this compound, is a useful research compound. Its molecular formula is C24H18O6. The purity is usually 95%.
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Scientific Research Applications
Biomedical Applications
Wound Healing
Coe Alginate is widely recognized for its effectiveness in wound healing. Its hydrophilic nature allows it to maintain a moist environment conducive to healing while minimizing bacterial infection risk. Studies have demonstrated that alginate-based dressings can enhance cell proliferation and migration, crucial for effective wound closure. For instance, a recent study showed that an alginate dressing modified with garden cress extract exhibited significant antibacterial properties and improved wound healing compared to traditional dressings like COE-PAK .
Drug Delivery Systems
Alginate's ability to form hydrogels through ionic gelation with divalent cations (e.g., calcium ions) makes it an ideal candidate for drug delivery systems. These hydrogels can encapsulate drugs and release them in a controlled manner, enhancing therapeutic efficacy. Research indicates that alginate-based systems can protect bioactive compounds from degradation and provide targeted delivery, particularly in gastrointestinal applications .
Tissue Engineering
In tissue engineering, this compound serves as a scaffold material due to its biocompatibility and ability to mimic the extracellular matrix. It supports cell attachment and growth, facilitating the development of artificial tissues. Various studies have highlighted the use of alginate in creating 3D cell cultures and promoting neural cell adhesion through modifications with bioactive peptides .
Dental Applications
This compound is extensively used in dentistry as an impression material due to its favorable properties such as ease of use, accuracy, and detail reproduction. The material's consistency allows for reliable mixing without the need for fluffing the powder, leading to precise impressions that minimize post-insertion adjustments .
Case Study: COE-PAK vs. Alginate Dressings
A comparative study evaluated the performance of COE-PAK against an alginate-based dressing modified with garden cress extract. Results indicated that while COE-PAK is effective for oral wound management, the modified alginate dressing showed superior antibacterial action and cytotoxicity profiles, suggesting potential advantages in clinical settings .
Food Technology
In the food industry, this compound is utilized as a thickening agent and stabilizer due to its gelling properties. Its ability to form gels under mild conditions makes it suitable for various applications including:
- Encapsulation of flavors and nutrients : Alginate can encapsulate bioactive compounds, protecting them from environmental factors.
- Textural modification : It enhances the texture of food products by providing viscosity and stability.
Recent reviews have emphasized alginate's role in improving food quality by acting as a barrier against moisture loss and oxidation .
Summary of Properties and Applications
| Property | Biomedical Applications | Dental Applications | Food Technology |
|---|---|---|---|
| Biocompatibility | High | High | Moderate |
| Gelation Mechanism | Ionic cross-linking with calcium ions | Ionic cross-linking | Ionic cross-linking |
| Release Mechanism | Controlled release of drugs | Accurate impression material | Encapsulation of flavors/nutrients |
| Antibacterial Action | Enhanced with modifications | Limited | Not applicable |
| Regulatory Approval | FDA approved for specific medical uses | FDA approved for dental use | Generally recognized as safe (GRAS) |
Properties
CAS No. |
101706-70-1 |
|---|---|
Molecular Formula |
C24H18O6 |
Molecular Weight |
0 |
Synonyms |
Coe Alginate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
